(E)-N-(3-allyl-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-((4-methoxyphenyl)sulfonyl)propanamide

• IUPAC Name: N-(5,7-dimethyl-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-3-(4-methoxyphenyl)sulfonylpropanamide
• InChI: InChI=1S/C22H24N2O4S2/c1-5-11-24-19-14-15(2)13-16(3)21(19)29-22(24)23-20(25)10-12-30(26,27)18-8-6-17(28-4)7-9-18/h5-9,13-14H,1,10-12H2,2-4H3
• InChI Key: NYTPBBFTPBCVQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)OC)S2)CC=C)C
• Molecular Formula: C22H24N2O4S2
• Molecular Weight: 444.6 g/mol
• CAS No.: 941952-36-9

Description

(E)-N-(3-allyl-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-((4-methoxyphenyl)sulfonyl)propanamide is a useful research compound. Its molecular formula is C22H24N2O4S2 and its molecular weight is 444.56. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

One of the synthesized compounds, which shares structural similarities with the requested compound, has been evaluated for its potential in photodynamic therapy (PDT). These compounds, including zinc phthalocyanine derivatives, exhibit promising photophysical and photochemical properties, such as high singlet oxygen quantum yield and appropriate photodegradation quantum yield. These characteristics are crucial for Type II photosensitizers used in the treatment of cancer through photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Anticonvulsant Activity

Compounds with a sulfonamide moiety and structural resemblance have been synthesized and evaluated for their anticonvulsant activity. Some of these compounds showed protection against picrotoxin-induced convulsion, with specific derivatives demonstrating significant anticonvulsive effects and offering 100% protection. This highlights the potential therapeutic applications of such compounds in managing seizure disorders (Farag et al., 2012).

Antimicrobial and Anticancer Activities

Novel derivatives bearing the sulfonamide group have been synthesized and tested for their antimicrobial and anticancer activities. Some derivatives exhibited potent antioxidant activity, superior to known antioxidants like ascorbic acid, and showed cytotoxic effects against cancer cell lines, suggesting their potential as anticancer agents (Tumosienė et al., 2020).

Inhibitor of Viral DNA Maturation

Another research focus has been on the development of nonnucleoside inhibitors targeting viral DNA maturation. One compound, BAY 38-4766, demonstrated selective inhibition of cytomegalovirus (CMV) replication, pointing towards its use in treating CMV infections. The mechanism involves interference with viral DNA maturation and packaging, showcasing the potential of such compounds in antiviral therapy (Buerger et al., 2001).